(5-Chloro-2-methoxyphenyl)hydrazine

• IUPAC Name: (5-chloro-2-methoxyphenyl)hydrazine
• InChI: InChI=1S/C7H9ClN2O/c1-11-7-3-2-5(8)4-6(7)10-9/h2-4,10H,9H2,1H3
• InChI Key: OKPVUKFDXCAPQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NN
• Molecular Formula: C7H9ClN2O
• DSSTOX Substance ID: DTXSID40328290
• Molecular Weight: 172.61 g/mol
• CAS RN: 202823-24-3

Description

(5-Chloro-2-methoxyphenyl)hydrazine, or 5-Cl-2-MePhH, is an organic compound that is commonly used in scientific research. It is a white crystalline solid with a molecular weight of 191.6 g/mol and a melting point of 80-81°C. 5-Cl-2-MePhH is a versatile compound that is used in a variety of laboratory experiments due to its unique properties and its ability to react with a wide range of other compounds.

Scientific Research Applications

Antileishmanial and Antimalarial Activities

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Synthesis routes and methods I

Procedure details

Tin(II)chloride dihydrate (SnCl2.2H2O, 121 g, 0.54 mol) was dissolved in 300 ml concentrated HCl at −72° C. Diazo Red RC (Azoic Diazo No. 10, C.I. 37120, Fast Red RC Salt, Aldrich Chemical Co., 50 g, 0.18 mole) was added in portions with vigorous mechanical stirring. After the addition was complete, the reaction was stirred at 0° C. for three hours. The tan solid was filtered and washed with concentrated HCl, then stirred for 30 minutes in a mixture of 500 ml of dichloromethane and 500 ml 2N NaOH. The organic layer was separated, dried over sodium sulfate, concentrated under vacuum, and the resulting oil crystallized from 100 ml of diethyl ether to yield (5-chloro-2-methoxyphenyl)hydrazine (26.4 g, 84%). 1H NMR (300 MHz, CDCl3) δ6.96 (1H, d, J=2.4 Hz), 6.70 (1H, dd, 8.4, 2.4 Hz), 6.65 (1H, d, J=8.4 Hz), 3.81 (3H, s).

Synthesis routes and methods II

Procedure details

To a stirred suspension of 5-chloro-2-methoxyaniline (20.0 g, 126.98 mmol, 1.0 eq) in conc. HCl (250 mL) was added a solution NaNO2 (10.5 g, 152.38 mmol, 1.2 eq) in water (40 mL) dropwise at −5-0° C. until reaction mixture formed a clear solution. The reaction mixture was added dropwise to a stirred solution of SnCl2 (52.90 g, 279.36 mmol, 2.2 eq) in conc. HCl (250 mL) at −5° C. for 30 min. The solid precipitate obtained was filtered out and washed with excess of ice cold water to get (5-chloro-2-methoxyphenyl)hydrazine (25.3 g, 92%, off-white solid; TLC system: EtOAc/PE (3:7) Rf: 0.6).